4-methyl-2-{3-[(3-methyl-1-piperidinyl)carbonyl]phenoxy}pyrimidine

• IUPAC Name: (3-methylpiperidin-1-yl)-[3-(4-methylpyrimidin-2-yl)oxyphenyl]methanone
• InChI: InChI=1S/C18H21N3O2/c1-13-5-4-10-21(12-13)17(22)15-6-3-7-16(11-15)23-18-19-9-8-14(2)20-18/h3,6-9,11,13H,4-5,10,12H2,1-2H3
• InChI Key: QSCHLZHDVUMSHY-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCN(C1)C(=O)C2=CC(=CC=C2)OC3=NC=CC(=N3)C
• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol

Description

“4-methyl-2-{3-[(3-methyl-1-piperidinyl)carbonyl]phenoxy}pyrimidine” is a compound with the molecular formula C18H21N3O2. It is available from suppliers such as ChemBridge Corporation.

Scientific Research Applications

Photoluminescence and Coordination Chemistry

Studies on Schiff-base ligands related to pyrimidine structures, including their coordination with Zn(II) ions, have demonstrated applications in photoluminescence. These compounds exhibit fluorescence originating from intraligand transitions, with metal-mediated fluorescence enhancement observed upon complexation with Zn(II) (Chattopadhyay et al., 2009).

Nonlinear Optical Materials

Pyrimidine derivatives have shown promise in nonlinear optics (NLO) fields due to their significant electronic, linear, and nonlinear optical properties. These materials have been recommended for optoelectronic applications, highlighting the pyrimidine ring's versatility in scientific research (Hussain et al., 2020).

Synthetic Chemistry

Pyrimidines are pivotal in synthetic chemistry for creating new chemical entities. Studies have explored stannylation reactions and cross-couplings in pyrimidines, leading to the formation of novel compounds. Such reactions are fundamental in the synthesis of complex molecules with potential scientific and industrial applications (Majeed et al., 1989).

Self-Assembly and Hydrogen Bonding

Research into the self-assembly of 2-aminopyrimidinones has been conducted, with findings demonstrating the potential of pyrimidine derivatives in forming structured compounds through hydrogen bonding. This has implications for the design of molecular assemblies and materials science (Bararjanian et al., 2010).

Anticancer Properties

The exploration of 5-hydroxymethylpyrimidines for their anticancer properties underscores the importance of pyrimidine derivatives in medicinal chemistry. These studies contribute to the ongoing search for novel therapeutic agents, showcasing the utility of pyrimidine cores in drug discovery (Stolarczyk et al., 2021).